molecular formula C10H30OSi4 B072594 [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane CAS No. 1560-31-2

[Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane

Cat. No. B072594
CAS RN: 1560-31-2
M. Wt: 278.68 g/mol
InChI Key: DHDVMGQNIREFQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane, also known as DMTMSS, is a commonly used reagent in organic chemistry. It is a colorless, odorless liquid that is soluble in many organic solvents. DMTMSS is used in a variety of applications, including as a protecting group for alcohols, as a silylating agent for amines and alcohols, and as a reducing agent for carbonyl compounds.

Mechanism of Action

[Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane is a silylating agent, meaning it adds a trimethylsilyl group to a molecule. This can be useful in protecting functional groups during chemical reactions. [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane can also act as a reducing agent, meaning it can donate electrons to a molecule and reduce a carbonyl group to an alcohol.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane. However, it is not intended for use in biological systems and is primarily used in organic chemistry.

Advantages and Limitations for Lab Experiments

One advantage of using [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane in lab experiments is its versatility. It can be used as a protecting group, silylating agent, and reducing agent. It is also stable and easy to handle. However, [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane is not suitable for use with certain functional groups, such as carboxylic acids and phenols.

Future Directions

There are many potential future directions for research involving [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane. One area of interest is in the development of new synthetic methods using [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane. Another area of interest is in the use of [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane in the analysis of complex mixtures, such as metabolomics and proteomics. Additionally, there may be potential applications of [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane in the development of new pharmaceuticals and materials.

Synthesis Methods

[Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane is typically synthesized by reacting trimethylsilyl chloride with dimethylsilanediol in the presence of a base such as sodium hydride or potassium carbonate. The reaction produces [Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane and sodium chloride or potassium chloride as a byproduct.

Scientific Research Applications

[Dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane has been used in a variety of scientific research applications, including in the synthesis of natural products, pharmaceuticals, and polymers. It is also used in the analysis of small molecules by gas chromatography-mass spectrometry (GC-MS).

properties

CAS RN

1560-31-2

Molecular Formula

C10H30OSi4

Molecular Weight

278.68 g/mol

IUPAC Name

[dimethyl(trimethylsilyl)silyl]oxy-dimethyl-trimethylsilylsilane

InChI

InChI=1S/C10H30OSi4/c1-12(2,3)14(7,8)11-15(9,10)13(4,5)6/h1-10H3

InChI Key

DHDVMGQNIREFQE-UHFFFAOYSA-N

SMILES

C[Si](C)(C)[Si](C)(C)O[Si](C)(C)[Si](C)(C)C

Canonical SMILES

C[Si](C)(C)[Si](C)(C)O[Si](C)(C)[Si](C)(C)C

Origin of Product

United States

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